![molecular formula C14H18Br2N2 B119859 1,1'-Diethyl-4,4'-bipyridinium dibromide CAS No. 53721-12-3](/img/structure/B119859.png)
1,1'-Diethyl-4,4'-bipyridinium dibromide
Overview
Description
1,1’-Diethyl-4,4’-bipyridinium dibromide, also known as Ethyl viologen dibromide, is a chemical compound with the empirical formula C14H18Br2N2 . It has been used as an internal standard in the analysis of paraquat and diquat in the serum using high-performance liquid chromatography .
Synthesis Analysis
While specific synthesis methods for 1,1’-Diethyl-4,4’-bipyridinium dibromide were not found in the search results, a related compound, 1,1’-Diheptyl-4,4’-bipyridinium dibromide, has been used as an electrochromic (EC) material. It forms a highly efficient quenching system for conjugated polyelectrolyte for the development of organic electronics .Molecular Structure Analysis
The molecular weight of 1,1’-Diethyl-4,4’-bipyridinium dibromide is 374.11 . Unfortunately, specific details about the molecular structure were not found in the search results.Physical And Chemical Properties Analysis
1,1’-Diethyl-4,4’-bipyridinium dibromide is a crystalline compound with a melting point of 278 °C (dec.) (lit.) . It has been used in diagnostic assay manufacturing and hematology histology .Scientific Research Applications
Electrochromic Properties
1,1'-Diethyl-4,4'-bipyridinium dibromide (EV) has been studied for its electrochromic properties. In a study by Kim et al. (1997), EV demonstrated a unique monomer-dimer equilibrium, showing a color change from violet to blue under specific voltage conditions in an electrochemical setup. This property makes it valuable for applications in electrochromic devices and displays (Kim et al., 1997).
Catalysis in Polymerization
Another application is in catalysis, particularly in polymerization processes. Bazzini et al. (2002) described a related compound, diethylbis(2,2′‐bipyridine)iron/MAO, as an extremely active and stereospecific catalyst for 1,3‐diene polymerization. This highlights the potential of bipyridinium compounds, including this compound, in facilitating complex polymerization reactions (Bazzini et al., 2002).
Development of High Contrast Electrochromic Devices
A novel electrochromic viologen, closely related to this compound, was synthesized and used in a high-contrast electrochromic device by Sydam et al. (2013). The device displayed excellent optical contrast and coloration efficiency, reinforcing the material's suitability for electrochromic windows or display technologies (Sydam et al., 2013).
Use in Supercapacitors
This compound has been proposed as a novel electrolyte for supercapacitors by Sathyamoorthi et al. (2016). Its dual redox behavior improves the performance of both electrodes in a supercapacitor, demonstrating its potential in energy storage applications (Sathyamoorthi et al., 2016).
Hydrothermal Synthesis in Copper(I) Bromide Compounds
Hou et al. (2006) explored the hydrothermal synthesis of copper (I) bromide complexes using this compound. This process is critical for developing new materials with unique properties, especially in the field of inorganic chemistry (Hou et al., 2006).
Electron-Transfer Catalyst in Aromatic Nitro Group Reduction
Yu et al. (2001) utilized a compound similar to this compound as an electron-transfer catalyst for the chemoselective reduction of aromatic nitro groups. This study underscores the role of bipyridinium compounds in facilitating selective chemical reactions (Yu et al., 2001).
Mechanism of Action
Target of Action
Ethyl viologen dibromide, also known as 1,1’-Diethyl-4,4’-bipyridinium dibromide, is a compound that has been used as an internal standard in the analysis of paraquat and diquat in the serum using high-performance liquid chromatography
Mode of Action
It’s known that it can act as a redox active electrolyte for electrochemical devices (ecds) .
Biochemical Pathways
Its role as a redox active electrolyte suggests it may be involved in electron transfer processes .
Pharmacokinetics
Its use in diagnostic assays and manufacturing suggests it may have properties that allow it to interact with biological systems .
Result of Action
Ethyl viologen dibromide maintains the ability to be genotoxic to cells and their corresponding DNA . This suggests that it may cause changes at the molecular and cellular levels.
Action Environment
Its storage at room temperature suggests it may be stable under standard environmental conditions .
Safety and Hazards
Future Directions
While specific future directions for 1,1’-Diethyl-4,4’-bipyridinium dibromide were not found in the search results, its use as an internal standard in the analysis of paraquat and diquat in the serum using high-performance liquid chromatography suggests potential applications in analytical chemistry.
Biochemical Analysis
Biochemical Properties
It has been suggested that Ethyl viologen dibromide maintains the ability to be genotoxic to cells and their corresponding DNA .
Cellular Effects
Ethyl viologen dibromide has been found to have genotoxic effects on cells and their corresponding DNA
Molecular Mechanism
It is known to have genotoxic effects, suggesting it may interact with DNA
properties
IUPAC Name |
1-ethyl-4-(1-ethylpyridin-1-ium-4-yl)pyridin-1-ium;dibromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2.2BrH/c1-3-15-9-5-13(6-10-15)14-7-11-16(4-2)12-8-14;;/h5-12H,3-4H2,1-2H3;2*1H/q+2;;/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCEBDKLPALDQPV-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+]1=CC=C(C=C1)C2=CC=[N+](C=C2)CC.[Br-].[Br-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18Br2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40467092 | |
Record name | 1,1'-Diethyl-4,4'-bipyridinium dibromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40467092 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
374.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
53721-12-3 | |
Record name | 1,1'-Diethyl-4,4'-bipyridinium dibromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40467092 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,1'-Diethyl-4,4'-bipyridinium dibromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q & A
Q1: How does Ethyl Viologen Dibromide (EVD) interact with its target, and what are the downstream effects?
A1: EVD, a redox-active molecule, primarily interacts by accepting or donating electrons. Its behavior varies depending on the system it's integrated into. For instance:
- In electrochromic devices: EVD exhibits a reversible color change upon reduction, transitioning from colorless (oxidized state) to blue (reduced state). This property makes it suitable for electrochromic applications. [, , ]
- In photoluminescence quenching: EVD acts as a dynamic quencher, interacting with excited-state silicon nanoparticles and accepting an electron, leading to a decrease in photoluminescence intensity. This phenomenon is used to distinguish between static and dynamic quenching mechanisms. []
- In chemomechanical gels: EVD acts as an electrochemical trigger, where its redox reactions directly influence the surrounding pH. When EVD is oxidized, the pH decreases, and when reduced, the pH increases. This change in pH, in turn, controls the swelling and shrinking of chemomechanical gels. []
Q2: Can you provide the structural characterization of EVD, including its molecular formula, weight, and spectroscopic data?
A2:
- Spectroscopic Data: While the provided abstracts don't contain specific spectroscopic data, EVD is commonly characterized using techniques like:
Q3: What is the material compatibility and stability of EVD, and how does it perform in various applications?
A3: EVD exhibits good material compatibility with various systems:
- Polymers: EVD blends well with polymers like poly(2-methoxy-5- (2,9-ethyl-hexyloxy)-1,4- phenylene vinylene) (MEH-PPV) to enhance the photoconductivity of photodetectors. []
- Sol-gel materials: EVD can be incorporated into hybrid organic/inorganic sol-gel materials for creating photopatternable ionogels. [, ]
- pH: EVD's redox behavior and thus, its color-changing properties, are sensitive to pH variations. [, ]
- Electrolyte: The choice of electrolyte affects EVD's electrochemical properties, impacting its performance in devices like supercapacitors. []
Q4: What are the analytical methods used to characterize and quantify EVD?
A:
- High-Performance Liquid Chromatography (HPLC): This technique, coupled with UV detection, allows for sensitive and selective determination of EVD in complex mixtures, such as human plasma. []
- Electrochemical Techniques: Cyclic Voltammetry (CV) and Chronoamperometry are commonly employed to study the redox behavior, electron transfer kinetics, and stability of EVD. [, ]
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